BENGHE Foundational & Exploratory

Check Availability & Pricing

5-(4-Bromophenyl)-3-methylisoxazole-4-
carboxylic acid starting materials

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-(4-Bromophenyl)-3-
Compound Name: ) ) )
methylisoxazole-4-carboxylic acid

cat. No.: B1526271

An In-Depth Technical Guide to the Starting Materials for the Synthesis of 5-(4-
Bromophenyl)-3-methylisoxazole-4-carboxylic acid

Introduction

5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid is a heterocyclic compound of
significant interest in medicinal chemistry and drug development. Its structure, featuring an
isoxazole core substituted with a bromophenyl group, makes it a valuable scaffold for the
synthesis of a wide range of biologically active molecules. Isoxazole derivatives are known to
exhibit diverse pharmacological activities, including anticancer, anti-inflammatory, and
antibacterial properties.[1] This guide provides a detailed exploration of the common starting
materials and the synthetic pathway for the preparation of this key intermediate, tailored for
researchers and professionals in the field of organic synthesis and drug discovery.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals a straightforward and efficient
synthetic strategy. The isoxazole ring can be constructed via a classical approach involving the
cyclization of a 1,3-dicarbonyl compound with hydroxylamine. This disconnection leads back to
readily available and commercially viable starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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